Cas no 2747-04-8 (4-Bromomethyl-7-acetoxycoumarin)

• Product Name: 4-Bromomethyl-7-acetoxycoumarin
• CAS No: 2747-04-8
• MF: C₁₂H₉BrO₄
• MW: 297.101463079453
• MDL: MFCD00010707
• CID: 255687
• PubChem ID: 87562477
• Update Time: 2025-06-10

4-Bromomethyl-7-acetoxycoumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-(acetyloxy)-4-(bromomethyl)-
• 4-Bromomethyl-7-acetoxycoumarin
• 7-Acetoxy-4-bromomethylcoumarin [for HPLC Labeling]
• 4-BROMOMETHYL-7-ACETOXYCOUMARIN ,OFF-WHITE CRYSTALLINE SOLID
• 7-Acetoxy-4-brommethyl-cumarin
• 7-acetoxy-4-bromomethyl-2H-1-benzopyran-2-one
• 7-acetoxy-4-bromomethyl-chromen-2-one
• 7-acetoxy-4-bromomethyl-coumarin
• 7-ACETOXY-4-BROMOMETHYLCOUMARIN
• BR-MAC
• 4-Bromomethyl-7-acetoxy-coumarin
• 4-(bromomethyl)-2-oxo-2h-chromen-7-yl acetate
• 2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-(bromomethyl)-
• 7-Acetyloxy-4-bromomethylcoumarin
• YDJFMNSSDOXBSR-UHFFFAOYSA-N
• 4-(bromomethyl)-7-acetoxycoumarin
• VZ28610
• A
• J-016774
• MFCD00010707
• CAA74704
• FT-0634466
• A8F79A3785
• InChI=1/C12H9BrO4/c1-7(14)16-9-2-3-10-8(6-13)4-12(15)17-11(10)5-9/h2-5H,6H2,1H
• Coumarin, 4-(bromomethyl)-7-hydroxy-, acetate
• CHEMPACIFIC38168
• CCRIS 7995
• 2747-04-8
• T70703
• HY-W297715
• AKOS025293905
• 7-Acetoxy-4-(bromomethyl)coumarin
• A0979
• DTXSID10181894
• SCHEMBL68231
• CS-0360151
• 7-(Acetyloxy)-4-(bromomethyl)-2H-1-benzopyran-2-one
• [4-(bromomethyl)-2-oxochromen-7-yl] acetate
• 4-(BROMOMETHYL)-2-OXOCHROMEN-7-YL ACETATE
• DB-047227

• MDL： MFCD00010707
• Inchi： 1S/C12H9BrO4/c1-7(14)16-9-2-3-10-8(6-13)4-12(15)17-11(10)5-9/h2-5H,6H2,1H3
• InChI Key： YDJFMNSSDOXBSR-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=O)OC2C=C(C=CC1=2)OC(C)=O

Computed Properties

• Exact Mass: 295.96800
• Monoisotopic Mass: 295.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not available
• Density: 1.589
• Melting Point: 182.0 to 186.0 deg-C
• Boiling Point: 414.4°Cat760mmHg
• Flash Point: 204.4°C
• Refractive Index: 1.594
• Solubility: Chloroform, Ethyl Acetate
• PSA: 56.51000
• LogP: 2.61320
• Solubility: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Bromomethyl-7-acetoxycoumarin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：1759
• Hazard Category Code： 34
• Safety Instruction： S22; S26; S36/37/39; S45; S27
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
• Other Chemical Reagents Derivatization Reagents

Additional information on 4-Bromomethyl-7-acetoxycoumarin

4-Bromomethyl-7-acetoxycoumarin (CAS No. 2747-04-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

4-Bromomethyl-7-acetoxycoumarin, with the chemical identifier CAS No. 2747-04-8, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its bromomethyl and acetoxycoumarin functional groups, has garnered significant attention due to its utility in the development of various therapeutic agents. Its unique structural properties make it an indispensable tool for medicinal chemists and pharmacologists seeking to design novel bioactive molecules.

The acetoxycoumarin moiety in 4-bromomethyl-7-acetoxycoumarin contributes to its reactivity and versatility, enabling a wide range of chemical transformations. This feature is particularly useful in the synthesis of coumarin derivatives, which are known for their antimicrobial, anticoagulant, and anti-inflammatory properties. Recent advancements in synthetic methodologies have further highlighted the importance of this compound in constructing complex molecular architectures.

In recent years, there has been a surge in research focusing on the development of coumarin-based drugs due to their promising biological activities. For instance, studies have demonstrated that coumarin derivatives can modulate various biological pathways, making them potential candidates for treating chronic diseases such as cancer and neurodegenerative disorders. The bromomethyl group in 4-bromomethyl-7-acetoxycoumarin serves as a reactive handle, allowing for further functionalization and the introduction of diverse pharmacophores.

The pharmaceutical industry has leveraged the synthetic potential of 4-bromomethyl-7-acetoxycoumarin to develop innovative drug candidates. Researchers have utilized this intermediate to create novel molecules with enhanced pharmacological profiles. For example, modifications at the 7-acetoxy position have been explored to improve solubility and bioavailability, critical factors for drug efficacy. These modifications often involve introducing additional functional groups or altering the electronic properties of the coumarin core.

One notable application of 4-bromomethyl-7-acetoxycoumarin is in the synthesis of anticoagulant agents. Coumarin derivatives are well-known for their ability to inhibit vitamin K-dependent clotting factors, thereby preventing blood coagulation. The bromomethyl group facilitates the introduction of other pharmacophores that can enhance binding affinity and selectivity. This has led to the development of next-generation anticoagulants with improved safety profiles and reduced side effects.

The versatility of 4-bromomethyl-7-acetoxycoumarin also extends to its use in agrochemicals and material science. Researchers have explored its potential as a precursor for synthesizing compounds with antimicrobial and antifungal properties. These applications are particularly relevant in addressing emerging resistant strains of pathogens, where novel chemical entities are urgently needed.

In conclusion, 4-bromomethyl-7-acetoxycoumarin (CAS No. 2747-04-8) is a multifaceted intermediate with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features enable diverse chemical transformations, making it an invaluable tool for synthetic chemists. As research continues to uncover new therapeutic targets and synthetic strategies, the importance of this compound is likely to grow further, driving innovation in drug discovery and development.